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Compound of Interest

Compound Name: 1,3-Dichloropropane

Cat. No.: B093676 Get Quote

Essential Safety and Handling Guide for 1,3-
Dichloropropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,3-Dichloropropane. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
When handling 1,3-Dichloropropane, a highly flammable and hazardous chemical, the

following personal protective equipment is mandatory to prevent exposure and ensure personal

safety.

Summary of Required PPE:
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Protection Type Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Safety equipment

suppliers can provide recommendations on the

most protective glove and clothing material.[2]

All protective clothing (suits, gloves, footwear,

headgear) should be clean, available each day,

and put on before work.[2]

Respiratory Protection

Use in a well-ventilated area.[3] If ventilation is

inadequate, use a filter respirator for organic

gases and vapors adapted to the airborne

concentration of the substance.[4] Follow OSHA

respirator regulations found in 29 CFR 1910.134

or European Standard EN 149.[1]

Quantitative Safety Data
The following table summarizes key quantitative safety data for 1,3-Dichloropropane.
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Parameter Value

Flash Point 70°F (21.11°C)[1] to 96.8°F (36°C)

Lower Explosive Limit 3.4%[1]

Upper Explosive Limit 14.5%[1]

Autoignition Temperature 896°F (480°C)[1]

Vapor Density 3.90 (Air = 1)[5]

Specific Gravity 1.1878 at 68°F (Denser than water)[6]

Occupational Exposure Limits (Austria)
75 ppm (350 mg/m³) - 8 hours; 375 ppm (1750

mg/m³) - Short term[4]

Occupational Exposure Limits (Spain)
75 ppm (352 mg/m³) - 8 hours; 110 ppm (517

mg/m³) - Short term[4]

Operational Plan: Handling and Storage
Preparation:

Training: Before working with 1,3-Dichloropropane, ensure you are trained on its proper

handling and storage.[7]

Area Setup: Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure emergency eyewash fountains and safety showers are readily accessible.[2]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[4][8] All

equipment used when handling the product must be grounded to prevent static discharge.[3]

[5] Use non-sparking tools.[1][3][4]

PPE: Don all required personal protective equipment as outlined in Section 1.

Handling Procedures:

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[3] Do not allow the

chemical to come into contact with eyes, skin, or clothing.[1]
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Prevent Ignition: Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

[4][8] No smoking is permitted in the handling area.[3][4][8]

Transfer: When transferring, ground and bond containers.[1] If possible, automatically pump

the liquid from storage containers to process containers.[2]

Hygiene: Wash hands thoroughly with soap and water after handling.[1][3] Do not eat, drink,

or smoke in the work area.[3] Contaminated work clothes should be laundered separately by

individuals informed of the hazards.[2]

Storage:

Container: Keep the container tightly closed in a cool, dry, and well-ventilated area.[1][4][8]

Location: Store in an approved flame-proof area.[3] Do not store in pits, basements, or areas

where vapors may be trapped.[3]

Incompatibilities: Store separately from food and feedstuffs, oxidants, acids, bases, and

alumina.[4] Also, avoid contact with aluminum, magnesium, and halogens.[9]

Container Integrity: Protect containers against physical damage and check regularly for

leaks.[3]

Emergency and Disposal Plan
Spill Response:

Evacuate and Isolate: Evacuate non-essential personnel from the spill area.[2] Isolate the

spill or leak area for at least 50 meters (150 feet) in all directions.[6]

Eliminate Ignition Sources: Remove all ignition sources (no smoking, flares, sparks, or

flames) from the immediate area.[1][2][5][6]

Containment: Stop the leak if it can be done without risk.[6] Dike the area far ahead of a

large liquid spill for later disposal.[6]

Absorption: Absorb the spill with inert material such as vermiculite, sand, or dry earth.[1][2][6]

Do not use combustible materials like sawdust.[8]
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Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it in a

suitable, sealed container for disposal.[6]

Ventilation: Ventilate the area and wash it after the cleanup is complete.[2] Do not wash the

spill into the sewer.[4][7]

Fire Response:

Extinguishing Media: For small fires, use dry chemical, carbon dioxide, water spray, or

regular foam.[1] For large fires, use water spray, fog, or regular foam.[1] A water spray can

also be used to keep fire-exposed containers cool.[1][2]

Protective Gear: Firefighters should wear a self-contained breathing apparatus (SCBA) in

pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[1]

Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[1]

Containers may explode in the heat of a fire.[1][2] Poisonous gases, including phosgene and

hydrogen chloride, are produced in a fire.[2]

First Aid:

Inhalation: Move the victim to fresh air immediately.[1] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1] Get medical aid.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Get medical aid immediately.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1] Never give

anything by mouth to an unconscious person. Get medical aid immediately.[1]

Disposal:

Waste Classification: It may be necessary to dispose of 1,3-Dichloropropane as a

hazardous waste.[2][7]
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Regulatory Compliance: Dispose of the contents and container in accordance with all

applicable local, regional, national, and international regulations.[4][8] Contact your state's

Department of Environmental Protection (DEP) or the regional office of the Environmental

Protection Agency (EPA) for specific recommendations.[2][7]

Containers: Empty containers retain product residue and can be dangerous.[1] Do not

pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,

or open flames.[1]
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Caption: This diagram outlines the key steps for the safe handling of 1,3-Dichloropropane,

from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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